Cas no 2248389-79-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoylpiperidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoylpiperidine-3-carboxylate
• CAS No: 2248389-79-7
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6352636
• PubChem ID: 165719507
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoylpiperidine-3-carboxylate
• 2248389-79-7
• EN300-6516352

• Inchi： 1S/C17H18N2O5/c1-2-14(20)18-9-5-6-11(10-18)17(23)24-19-15(21)12-7-3-4-8-13(12)16(19)22/h3-4,7-8,11H,2,5-6,9-10H2,1H3
• InChI Key： FIIHMOXCWUSOGP-UHFFFAOYSA-N
• SMILES： O(C(C1CN(C(CC)=O)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoylpiperidine-3-carboxylate

Compound CAS No: 2248389-79-7 - 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-yl 1-Propanoylpiperidine-3-Carboxylate

The compound with CAS number 2248389-79-7, named 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-yl 1-Propanoylpiperidine-3-Carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a isoindole ring system and a piperidine moiety, both of which contribute to its unique chemical properties and potential applications in drug development.

The isoindole ring system in this compound is notable for its structural similarity to indole, a common framework in many bioactive molecules. The presence of the dioxo group within the isoindole ring adds further complexity to the molecule, potentially influencing its reactivity and stability. Recent studies have shown that such structural features can enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for therapeutic applications.

The piperidine moiety in this compound is another key feature that contributes to its chemical versatility. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their capacity to accommodate various functional groups. In this case, the piperidine ring is substituted with a propanoyl group and a carboxylate ester functionality, which further modulates the molecule's physicochemical properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a lead compound in drug discovery efforts. Studies have demonstrated that the compound exhibits interesting biological activity, particularly in terms of its ability to modulate enzyme activity and influence cellular signaling pathways. These findings suggest that it may have applications in the treatment of various diseases, including cancer and inflammatory disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as cyclization and esterification. The development of efficient synthetic routes for this compound has been an area of active research, with chemists seeking to optimize yields and minimize reaction times while maintaining high levels of purity.

The structural features of this compound also make it an attractive candidate for further modification and optimization. By altering substituents on the isoindole and piperidine rings, researchers can explore a wide range of chemical space and potentially discover new compounds with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, the compound with CAS number 2248389-79-7, or 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-yl 1-Propanoylpiperidine-3-Carboxylate, represents a significant advancement in organic chemistry and holds promising potential for future applications in medicine and pharmacology.